Dimethyl 4-hydroxypyrrolidine-1,3-dicarboxylate

• Molecular Formula: C16H26N2O10
• Molecular Weight: 406.38 g/mol
• IUPAC Name: dimethyl 4-hydroxypyrrolidine-1,3-dicarboxylate
• InChI: InChI=1S/2C8H13NO5/c2*1-13-7(11)5-3-9(4-6(5)10)8(12)14-2/h2*5-6,10H,3-4H2,1-2H3
• InChI Key: SOYLSWBTUSECPE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CN(CC1O)C(=O)OC.COC(=O)C1CN(CC1O)C(=O)OC

Description

Dimethyl 4-hydroxypyrrolidine-1,3-dicarboxylate is a chemical compound with the molecular formula C8H13NO5 and a molecular weight of 203.19 g/mol . This compound is known for its unique structure, which includes a pyrrolidine ring substituted with hydroxyl and carboxylate groups. It is a versatile building block in organic synthesis and has various applications in scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of dimethyl 4-hydroxypyrrolidine-1,3-dicarboxylate typically involves the reaction of pyrrolidine derivatives with appropriate reagents. One common method is the esterification of 4-hydroxypyrrolidine-1,3-dicarboxylic acid with methanol in the presence of a strong acid catalyst . The reaction is carried out under reflux conditions to ensure complete conversion to the desired ester.

Industrial Production Methods

In industrial settings, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and optimized reaction conditions can significantly reduce production costs and improve scalability .

Chemical Reactions Analysis

Types of Reactions

Dimethyl 4-hydroxypyrrolidine-1,3-dicarboxylate undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The ester groups can be reduced to alcohols using reducing agents like lithium aluminum hydride.

Substitution: The hydroxyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of 4-oxopyrrolidine-1,3-dicarboxylate.

Reduction: Formation of 4-hydroxypyrrolidine-1,3-dimethanol.

Substitution: Formation of various substituted pyrrolidine derivatives.

Scientific Research Applications

Dimethyl 4-hydroxypyrrolidine-1,3-dicarboxylate has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a bioactive compound in various biological assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the production of specialty chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of dimethyl 4-hydroxypyrrolidine-1,3-dicarboxylate involves its interaction with specific molecular targets and pathways. The hydroxyl and carboxylate groups play a crucial role in binding to enzymes and receptors, modulating their activity . The compound’s unique structure allows it to interact with multiple biological targets, leading to diverse pharmacological effects .

Comparison with Similar Compounds

Similar Compounds

Diethyl 4-hydroxypyrrolidine-1,3-dicarboxylate: Similar structure but with ethyl ester groups instead of methyl.

Dimethyl 4-oxopyrrolidine-1,3-dicarboxylate: Similar structure but with a carbonyl group instead of a hydroxyl.

Uniqueness

Dimethyl 4-hydroxypyrrolidine-1,3-dicarboxylate is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activity. Its hydroxyl group allows for versatile chemical modifications, making it a valuable intermediate in organic synthesis .